Octyldodecyl neopentanoate

Specification

• CAS No.: 158567-66-9
• Molecular Formula: C25H50O2
• Molecular Weight: 382.7 g/mol
• IUPAC Name: 2-octyldodecyl 2,2-dimethylpropanoate
• Standard InChI: InChI=1S/C25H50O2/c1-6-8-10-12-14-15-17-19-21-23(20-18-16-13-11-9-7-2)22-27-24(26)25(3,4)5/h23H,6-22H2,1-5H3
• Standard InChI Key: PTPDZZWUOHQSLG-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCC(CCCCCCCC)COC(=O)C(C)(C)C
• Canonical SMILES: CCCCCCCCCCC(CCCCCCCC)COC(=O)C(C)(C)C

Introduction

Chemical Identity and Fundamental Characteristics

Chemical Classification and Structure

Octyldodecyl neopentanoate is an ester formed from branched-chain alcohol and neopentanoic acid, belonging to the chemical group classified as monohydric alkyl esters. This synthetic ingredient features a unique molecular structure that contributes to its functional properties in various formulations.

Chemical and Physical Identifiers

The compound can be identified through several standardized parameters, compiled in Table 1 below:

Parameter	Value/Description
INCI Name	Octyldodecyl Neopentanoate
CAS Numbers	158567-66-9, 125496-22-2
Molecular Formula	C₂₅H₅₀O₂
Molecular Weight	382.6633
IUPAC Name	2-octyldodecyl 2,2-dimethylpropanoate
SMILES Notation	CCCCCCCCCCC(CCCCCCCC)COC(=O)C(C)(C)C
Synonym	Elefac I-205

Physical Properties

Octyldodecyl neopentanoate presents as a clear, colorless liquid with a slight characteristic odor and low freezing point. Its physical state facilitates incorporation into various cosmetic formulations. The compound exhibits insolubility in water while maintaining excellent solubility in most natural and mineral oils as well as alcohols, characteristics that significantly influence its application profile.

Functional Properties in Personal Care Applications

Primary Functions

Octyldodecyl neopentanoate serves multiple functions in cosmetic and personal care formulations, making it a versatile ingredient for formulators. Its primary functions include:

• Emollient effect - provides skin conditioning and softening properties

• Moisturization - contributes to hydration retention in skin

• Pigment wetting agent - facilitates dispersion of colorants

• SPF enhancement - improves the efficacy of sunscreen formulations

• Binding properties - acts as an excellent binder in pressed powder formulations

Sensorial Attributes

The compound delivers a unique sensorial profile characterized by a light, silky texture with good lubricity. This tactile quality makes it particularly valuable in formulations where consumer experience depends significantly on application feel and finish.

Technical Functionality

From a formulation perspective, octyldodecyl neopentanoate demonstrates excellent compatibility with silicone-containing compositions. It effectively wets certain fillers and pigments without requiring additional dispersant ingredients, simplifying formulation processes for color cosmetics. Additionally, it exhibits good stability in acidic pH emulsions, expanding its utility across various product types.

Mechanism of Action

Skin Interaction

The efficacy of octyldodecyl neopentanoate in skincare applications stems from its ability to form a protective layer on the skin surface. This film functions as a barrier that prevents moisture evaporation, effectively trapping hydration within the skin. Unlike some emollients, this compound remains predominantly on the skin's surface rather than penetrating deeply, which contributes to its effectiveness in sunscreen formulations.

Cosmetic Effects

The application of products containing octyldodecyl neopentanoate results in several beneficial effects on skin:

• Softening and smoothing of the skin surface

• Enhanced water retention capacity

• Improved spreadability of formulations, particularly in sunscreen products

• Contribution to an oily texture in product formulations, which can be either desirable or undesirable depending on the intended application

Product Name	Brand	Product Type
Super Rich Repair Moisturizer	Dermalogica	Moisturizer
Radiant Skin Brightening Serum Skin Tint SPF 30	TULA Skincare	Tinted Serum with SPF
UV Clear Broad-Spectrum SPF 46	EltaMD, Inc	Sunscreen
Broad Spectrum SPF 45	DRMTLGY	Sunscreen
Universal Tinted Moisturizer SPF 46	DRMTLGY	Tinted Moisturizer with SPF

Data compiled from search result

Color Cosmetics

In color cosmetics, octyldodecyl neopentanoate serves as:

• A binding agent in pressed powders, maintaining product integrity while allowing good spreadability upon application

• A pigment wetting agent that facilitates even dispersion of colorants

• A component in foundation formulations, contributing to texture and application properties

Additional Applications

Beyond the primary categories, the compound appears in various other personal care products:

• Shampoos - contributes to hair conditioning effects

• Skin cleansers - provides mild emollient properties

• Aerosol antiperspirants - aids in formula stability and application

• Hair straighteners - contributes conditioning benefits

• Depilatories - improves formula texture and skin conditioning

Research Status and Limitations

Current Research Findings

Research on octyldodecyl neopentanoate has primarily focused on its functional properties within cosmetic formulations rather than broader biological effects. Findings support its efficacy as an emollient, moisturizer, and formulation enhancer based on physical and chemical characteristics.

Research Gaps

Notable gaps exist in the available literature:

• Limited independent clinical studies specifically evaluating the long-term effects of octyldodecyl neopentanoate on various skin types

• Incomplete understanding of potential interactions with other active ingredients

• Minimal research addressing biodegradability and environmental impact